2-(3-Chlorophenoxy)propionamide

Specification

• CAS No.: 5825-87-6
• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• IUPAC Name: 2-(3-chlorophenoxy)propanamide
• Standard InChI: InChI=1S/C9H10ClNO2/c1-6(9(11)12)13-8-4-2-3-7(10)5-8/h2-6H,1H3,(H2,11,12)
• Standard InChI Key: QVTINYNCTADMES-UHFFFAOYSA-N
• SMILES: CC(C(=O)N)OC1=CC(=CC=C1)Cl
• Canonical SMILES: CC(C(=O)N)OC1=CC(=CC=C1)Cl

Introduction

Chemical Properties and Identification

2-(3-Chlorophenoxy)propionamide is an organic compound with the molecular formula C9H10ClNO2 and a molecular weight of 199.63 g/mol. It is also known by several synonyms including 2-(3-Chlorophenoxy)propanamide, 3-CPA, and Amchem 64-50.

Chemical Structure and Identifiers

The structure of 2-(3-Chlorophenoxy)propionamide features a chlorophenoxy group attached to a propionamide moiety. Key identifiers for this compound include:

Parameter	Value
CAS Registry Number	5825-87-6
Molecular Formula	C9H10ClNO2
Molecular Weight	199.63 g/mol
InChI	InChI=1S/C9H10ClNO2/c1-6(9(11)12)13-8-4-2-3-7(10)5-8/h2-6H,1H3,(H2,11,12)
InChIKey	QVTINYNCTADMES-UHFFFAOYSA-N
SMILES	CC(C(=O)N)OC1=CC(=CC=C1)Cl
Melting Point	147-148 °C

Sources:

Physical Properties

The compound appears as a solid with a melting point of 147-148 °C. While the search results don't provide extensive data on solubility, related compounds in this class typically display moderate solubility in organic solvents and limited water solubility.

Agricultural Applications

2-(3-Chlorophenoxy)propionamide has been extensively studied for its applications in agriculture, particularly as a plant growth regulator. Its most documented uses are in fruit production.

Effect on Pineapple Production

One of the most significant applications of 2-(3-Chlorophenoxy)propionamide is in pineapple cultivation, where it is used to control crown size and improve fruit quality.

Crown Size Reduction

Multiple studies have confirmed that 2-(3-Chlorophenoxy)propionamide effectively reduces pineapple crown size, which is beneficial for transportation, storage, and marketability of the fruit. The application of this compound results in:

• Reduced crown length and circumference

• Improved crown-to-fruit ratio

• Prevention of lodging due to heavy crowns

Experimental data from studies on Giant Kew cultivar demonstrated the following effects:

Treatment	Crown Length (cm)	Crown Circumference (cm)	Crown to Fruit Ratio
Control (C1)	27.43	63.18	1.61
50 ppm (C2)	20.64	54.26	1.23
100 ppm (C3)	14.28	49.72	0.83
150 ppm (C4)	16.72	51.32	0.99
200 ppm (C5)	18.36	53.17	1.08

Source: Derived from information in

The data shows that treatment with 100 ppm resulted in a 48% reduction in crown length compared to the control, representing the optimal concentration for crown size management.

Effect on Fruit Quality and Shelf Life

Beyond crown size control, 2-(3-Chlorophenoxy)propionamide application also positively affects fruit quality parameters:

• Increased fruit length and width

• Greater pulp weight and core weight

• Extended shelf life

• Reduced physiological loss in weight (PLW) during storage

The following table summarizes the effect on fruit quality parameters at different concentrations:

Treatment	Fruit Length (cm)	Pulp Weight (g)	Shelf Life (days)	PLW at 14 DAS (%)
Control (C1)	15.62	712	16.00	14.04
50 ppm (C2)	16.42	945	17.67	6.85
100 ppm (C3)	17.22	1080	19.33	4.85
150 ppm (C4)	16.94	1017	19.00	4.97
200 ppm (C5)	16.76	1058	18.33	6.28

Source: Derived from information in

The mechanism behind these improvements is attributed to the compound's ability to influence plant physiological processes and alter the growth cycle of pineapple, potentially by mimicking auxin activity.

Applications in Peach Production

Studies have also demonstrated the efficacy of 2-(3-Chlorophenoxy)propionamide in peach cultivation:

Applications in Viticulture

2-(3-Chlorophenoxy)propionamide has also been tested as a chemical thinning agent in grape production:

• When applied at prebloom stage, concentrations of 100 ppm or higher prevented fruit set

• Bloom-stage applications showed the highest sensitivity, with even 10 ppm reducing set by approximately 50%

• Post-fruit-set applications resulted in shot berry development

The compound's effectiveness varies significantly with the timing of application and grape cultivar, requiring careful adjustment of concentrations for desired outcomes.

Mechanism of Action

2-(3-Chlorophenoxy)propionamide functions as a plant growth regulator, with research suggesting it mimics the action of auxins, a class of plant hormones chemically related to indoleacetic acid that stimulate growth.

The compound appears to influence several physiological processes:

• Alteration of plant growth cycles

• Modification of crown development in pineapple

• Enhancement of cell enlargement in fruits

• Possible delay in fruit maturation, allowing extended nutrient assimilation

• Influence on ethylene production and ripening processes

Research has demonstrated that 2-(3-Chlorophenoxy)propionamide can increase ethylene production in treated fruits, which likely contributes to its effects on ripening and fruit development.